4-{4-[(Allylamino)sulfonyl]anilino}-4-oxobutanoic acid

• Molecular Formula: C13H16N2O5S
• Molecular Weight: 312.34 g/mol
• IUPAC Name: 4-oxo-4-[4-(prop-2-enylsulfamoyl)anilino]butanoic acid
• InChI: InChI=1S/C13H16N2O5S/c1-2-9-14-21(19,20)11-5-3-10(4-6-11)15-12(16)7-8-13(17)18/h2-6,14H,1,7-9H2,(H,15,16)(H,17,18)
• InChI Key: ILEHRZJGDYWIDM-UHFFFAOYSA-N
• SMILES: C=CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O

Description

4-{4-[(Allylamino)sulfonyl]anilino}-4-oxobutanoic acid, commonly known as AASB, is a synthetic compound used in scientific research applications. It is a derivative of the naturally occurring amino acid, glutamic acid, and is primarily used in studies related to protein-protein interactions.

Mechanism of Action

AASB works by binding to specific protein domains and disrupting their interactions with other proteins. This disruption leads to changes in protein conformation and function, which can be studied to gain insights into various biochemical and physiological processes.
Biochemical and Physiological Effects
AASB has been shown to have a wide range of biochemical and physiological effects. It has been used to study protein-protein interactions involved in cancer, inflammation, and neurodegenerative diseases. AASB has also been used to study the role of protein-protein interactions in various signaling pathways, such as the Wnt signaling pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AASB in lab experiments is its specificity for disrupting specific protein-protein interactions. This allows researchers to study the effects of specific interactions on various biochemical and physiological processes. However, one limitation of using AASB is its potential to affect other proteins and processes indirectly, which can complicate data interpretation.

Future Directions

There are several future directions for the use of AASB in scientific research. One area of interest is the development of more specific and potent derivatives of AASB that can disrupt protein-protein interactions with greater precision. Another area of interest is the use of AASB in drug discovery, where it can be used to identify potential targets for drug development. Finally, AASB can also be used to study the role of protein-protein interactions in various biological processes, such as cell signaling and gene expression.

Synthesis Methods

The synthesis of AASB involves the reaction of N-(4-aminobutyl)-N-allylsulfonamide with glutamic acid anhydride. The resulting product is then purified through a series of chromatography steps to obtain pure AASB.

Scientific Research Applications

AASB is primarily used in scientific research to study protein-protein interactions. It is used as a tool to disrupt specific protein-protein interactions and study their effects on biochemical and physiological processes.